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Compound of Interest

Compound Name: p-(2-Bromo)vinyl Anisole

Cat. No.: B015190 Get Quote

For researchers, scientists, and professionals in drug development, securing a reliable supply

of high-purity chemical intermediates is a critical step in the research and development

pipeline. This technical guide provides an in-depth overview of the commercial availability of p-
(2-Bromo)vinyl Anisole (also known as 1-(2-bromoethenyl)-4-methoxybenzene), a key

building block in organic synthesis.

Chemical Identity:

CAS Number: 6303-59-9

Molecular Formula: C₉H₉BrO[1][2][3]

Molecular Weight: 213.07 g/mol [2][3]

Synonyms: 1-(2-Bromoethenyl)-4-methoxybenzene, 4-Methoxy-β-bromostyrene, (E)-1-(2-

Bromovinyl)-4-methoxybenzene[1][4][5]

Commercial Suppliers
p-(2-Bromo)vinyl Anisole is available from a range of chemical suppliers, catering to different

scales from research and development to bulk manufacturing. The following table summarizes

prominent commercial sources.
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Supplier Location Purity/Grade
Available
Quantities

Alfa Chemistry USA Not Specified Not Specified

Amadis Chemical China 97% 1g

HANGZHOU LEAP

CHEM CO., LTD.
China Not Specified Bulk

LGC Standards (TRC) Canada Not Specified 1g, 5g[6][7]

Parchem USA Not Specified Specialty Chemicals

Santa Cruz

Biotechnology, Inc.
USA

For Research Use

Only
Not Specified

United States

Biological
USA Highly Purified Not Specified

Physicochemical Properties
The following table outlines the key physicochemical properties of p-(2-Bromo)vinyl Anisole,

essential for experimental design and execution.

Property Value Units

Appearance Light Yellow Solid[2][5] -

Melting Point 50-55[1][4][5] °C

Boiling Point 283.4 at 760 mmHg[1][4][5] °C

Density 1.41[1][4][5] g/cm³

Flash Point 112.1[1][4] °C

Refractive Index 1.603[1][4] -

Storage Temperature 4[8] °C

Experimental Protocols
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While specific experimental protocols are highly dependent on the target molecule, p-(2-
Bromo)vinyl Anisole is commonly utilized in cross-coupling reactions. Below is a

representative protocol for a Suzuki coupling reaction, a cornerstone of modern organic

synthesis.

Suzuki Coupling of p-(2-Bromo)vinyl Anisole with an Arylboronic Acid

Objective: To synthesize a 4-methoxystilbene derivative.

Materials:

p-(2-Bromo)vinyl Anisole

Arylboronic acid (e.g., phenylboronic acid)

Palladium catalyst (e.g., Pd(PPh₃)₄)

Base (e.g., K₂CO₃ or Na₂CO₃)

Solvent (e.g., Toluene, Dioxane, or a mixture with water)

Inert gas (Nitrogen or Argon)

Standard laboratory glassware and magnetic stirrer

Procedure:

To a flame-dried Schlenk flask, add p-(2-Bromo)vinyl Anisole (1.0 eq), the arylboronic acid

(1.1-1.5 eq), and the base (2.0-3.0 eq).

Add the palladium catalyst (0.01-0.05 eq).

Evacuate and backfill the flask with an inert gas three times.

Add the degassed solvent via syringe.

Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir for the

required time (monitored by TLC or GC-MS).
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Upon completion, cool the reaction to room temperature.

Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and

brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

Purify the crude product by column chromatography on silica gel to yield the desired 4-

methoxystilbene derivative.

Application Workflow
The following diagram illustrates a typical workflow for the application of p-(2-Bromo)vinyl
Anisole in a research and development setting, from procurement to the synthesis of a target

molecule.
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Caption: A typical workflow for procuring and using p-(2-Bromo)vinyl Anisole in synthesis.
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This guide provides a foundational understanding for researchers and drug development

professionals working with p-(2-Bromo)vinyl Anisole. For specific applications, further

literature review and process optimization are recommended. Always consult the Safety Data

Sheet (SDS) before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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